Cas no 89050-76-0 (4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-)

• Product Name: 4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-
• CAS No: 89050-76-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 614343
• PubChem ID: 13212143
• Update Time: 2025-04-19

4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-
• 3,3,5,5-TETRAMETHYLDIHYDRO-2H-PYRAN-4(3H)-ONE
• 3,3,5,5-tetramethyloxan-4-one
• 89050-76-0
• SCHEMBL9538530
• EN300-722098
• DTXSID00528310

• Inchi： 1S/C9H16O2/c1-8(2)5-11-6-9(3,4)7(8)10/h5-6H2,1-4H3
• InChI Key： DZOZPISGPMTMLM-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C(C(C)(C)C1)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes